Cas no 2228757-14-8 (4-methyl-4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine)

• Product Name: 4-methyl-4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine
• CAS No: 2228757-14-8
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• CID: 6568355
• PubChem ID: 165614054
• Update Time: 2025-05-19

4-methyl-4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine
• 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine
• EN300-1760615
• 2228757-14-8

• Inchi： 1S/C13H17N3O/c1-13(4-7-14-8-5-13)17-11-9-16-12-10(11)3-2-6-15-12/h2-3,6,9,14H,4-5,7-8H2,1H3,(H,15,16)
• InChI Key： JPSYASBLBZZJPA-UHFFFAOYSA-N
• SMILES： O(C1=CNC2C1=CC=CN=2)C1(C)CCNCC1

Computed Properties

• Exact Mass: 231.137162174g/mol
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Additional information on 4-methyl-4-{1H-pyrrolo2,3-bpyridin-3-yloxy}piperidine

Introduction to 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine (CAS No. 2228757-14-8)

4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228757-14-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of intense research interest.

The molecular structure of 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine features a piperidine ring linked to a pyrrolo[2,3-b]pyridine moiety through an oxygen atom. This unique arrangement creates a framework that is conducive to interactions with biological targets, particularly enzymes and receptors involved in various physiological pathways. The presence of the methyl group at the 4-position of the piperidine ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Among these efforts, 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine has emerged as a promising candidate due to its structural features and potential pharmacological properties. The compound’s ability to modulate key biological pathways has made it a focal point in the search for new treatments for diseases such as cancer, neurological disorders, and inflammatory conditions.

One of the most compelling aspects of 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine is its interaction with protein targets. The pyrrolo[2,3-b]pyridine scaffold is known to exhibit high binding affinity for various enzymes and receptors, making it an attractive scaffold for drug design. Furthermore, the oxygen atom linking the piperidine and pyrrolo[2,3-b]pyridine rings introduces a polar moiety that can enhance solubility and bioavailability, critical factors for drug development.

Recent studies have highlighted the potential of 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine in inhibiting specific enzymes involved in cancer progression. For instance, preclinical investigations have demonstrated its ability to interfere with tyrosine kinases, which are often overexpressed in tumors and play a crucial role in cell signaling pathways that drive cancer growth. The compound’s mechanism of action involves binding to the active site of these kinases, thereby disrupting their function and inhibiting tumor proliferation.

The structural versatility of 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine also allows for modifications that can enhance its pharmacological profile. By altering substituents on the piperidine or pyrrolo[2,3-b]pyridine rings, researchers can fine-tune properties such as potency, selectivity, and metabolic stability. This flexibility is crucial for optimizing drug candidates for clinical use.

In addition to its applications in oncology, 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine has shown promise in treating neurological disorders. The compound’s ability to cross the blood-brain barrier makes it an appealing candidate for drugs targeting central nervous system (CNS) diseases. Early-stage research suggests that it may have neuroprotective effects by modulating neurotransmitter systems and reducing inflammation in brain tissues.

The synthesis of 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine presents both challenges and opportunities for chemists. The multi-step synthesis involves constructing the pyrrolo[2,3-b]pyridine core followed by coupling it with the piperidine ring. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to achieve high yields and purity levels. These methods are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

The pharmacokinetic properties of 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine are another area of active investigation. Researchers are evaluating its absorption, distribution, metabolism, excretion (ADME) profile to ensure that it meets the criteria for an effective therapeutic agent. Understanding these parameters is critical for determining appropriate dosing regimens and predicting potential side effects.

One notable finding from recent studies is the compound’s ability to exhibit selective toxicity toward cancer cells while sparing healthy cells. This selectivity is achieved through precise targeting of cancer-specific pathways and enzymes. Such findings are particularly encouraging as they reduce concerns about off-target effects and systemic toxicity.

The future prospects for 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine are promising as ongoing research continues to uncover new applications and refine its pharmacological properties. Collaborative efforts between chemists, biologists, and clinicians are essential for translating laboratory discoveries into viable therapeutic options. As our understanding of disease mechanisms evolves, compounds like 4-methyl-4-{1H-pyrrolo[2,3-b]pyridin-3-yloxy}piperidine will likely play an increasingly important role in treating complex diseases.